Cas no 53439-80-8 ((6-aminopyridin-3-yl)-phenylmethanone)
53439-80-8 structure
Product Name:(6-aminopyridin-3-yl)-phenylmethanone
CAS No:53439-80-8
MF:C12H10N2O
MW:198.22060251236
CID:1582389
PubChem ID:13015392
Update Time:2025-04-21
(6-aminopyridin-3-yl)-phenylmethanone Chemical and Physical Properties
Names and Identifiers
-
- (6-aminopyridin-3-yl)-phenylmethanone
- (6-amino-pyridin-3-yl)-phenyl-methanone
- 2-amino-5-benzoylpyridine
- AGN-PC-00KGXX
- SureCN7474312
- (2-AMINO-5-PYRIDINYL)PHENYL-METHANONE
- (2‐AMINO‐5‐PYRIDINYL)PHENYL‐METHANONE
- SCHEMBL7474312
- MFCD12756480
- (6-Aminopyridin-3-yl)(phenyl)methanone
- AKOS006346590
- LFMKBFXGJISSID-UHFFFAOYSA-N
- 53439-80-8
- DTXSID80515248
-
- Inchi: 1S/C12H10N2O/c13-11-7-6-10(8-14-11)12(15)9-4-2-1-3-5-9/h1-8H,(H2,13,14)
- InChI Key: LFMKBFXGJISSID-UHFFFAOYSA-N
- SMILES: O=C(C1C=NC(=CC=1)N)C1C=CC=CC=1
Computed Properties
- Exact Mass: 198.079312947g/mol
- Monoisotopic Mass: 198.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 56Ų
(6-aminopyridin-3-yl)-phenylmethanone Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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